5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C22H15ClN2OS
• Molecular Weight: 390.9 g/mol
• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H15ClN2OS/c23-17-13-11-16(12-14-17)15-20-21(26)25(19-9-5-2-6-10-19)22(27-20)24-18-7-3-1-4-8-18/h1-15H/b20-15+,24-22?
• InChI Key: VKTOKRISKHJKSQ-HJFHBGSISA-N
• Isomeric SMILES: C1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC=C(C=C3)Cl)/S2)C4=CC=CC=C4
• SMILES: C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)Cl)S2)C4=CC=CC=C4

Description

5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as CBPT, is a thiazolidinone derivative that has gained significant attention in the field of medicinal chemistry due to its wide range of biological activities. CBPT has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, inflammation, and microbial infections.

Scientific Research Applications

5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, including breast cancer, lung cancer, and leukemia. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has also been reported to have anti-inflammatory and antimicrobial activities. In addition, 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has shown promising results in the treatment of diabetes by improving insulin sensitivity and reducing blood glucose levels.

Mechanism of Action

The mechanism of action of 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one exerts its biological activities by inhibiting various enzymes and signaling pathways involved in cell growth and survival. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has also been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. In cancer cells, 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one induces apoptosis by activating caspases and increasing the expression of pro-apoptotic proteins. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one also inhibits cell proliferation by inducing cell cycle arrest at the G2/M phase. In addition, 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has been reported to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the NF-κB signaling pathway. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has also been reported to have low toxicity and good stability in various solvents. However, 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has some limitations for lab experiments. It is highly insoluble in water, which can limit its bioavailability and efficacy in vivo. 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one also has poor pharmacokinetic properties, which can limit its potential as a therapeutic agent.

Future Directions

There are several future directions for 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one research. One direction is to improve the pharmacokinetic properties of 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one by developing prodrugs or analogs that have better solubility and bioavailability. Another direction is to investigate the potential of 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one in combination with other drugs or therapies for the treatment of cancer, diabetes, and inflammation. Furthermore, the mechanism of action of 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one needs to be further elucidated to better understand its biological activities and potential therapeutic applications. Finally, more studies are needed to evaluate the safety and efficacy of 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one in vivo.

Synthesis Methods

5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one can be synthesized through a simple and efficient one-pot reaction between 4-chlorobenzaldehyde, phenyl hydrazine, and 2-aminothiophenol in the presence of a catalytic amount of acetic acid. The reaction proceeds smoothly under reflux conditions in ethanol and yields a yellow crystalline product. The purity of 5-(4-Chlorobenzylidene)-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one can be improved by recrystallization from ethanol or ethyl acetate.